Cas no 1251571-39-7 (methyl 2-(2-{1-(propan-2-yl)-1,2,4triazolo4,3-aquinoxalin-4-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 2-(2-{1-(propan-2-yl)-1,2,4triazolo4,3-aquinoxalin-4-ylsulfanyl}acetamido)benzoate
• CAS No: 1251571-39-7
• MF: C₂₂H₂₁N₅O₃S
• MW: 435.498842954636
• CID: 6525711
• Update Time: 2025-05-20

methyl 2-(2-{1-(propan-2-yl)-1,2,4triazolo4,3-aquinoxalin-4-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-{1-(propan-2-yl)-1,2,4triazolo4,3-aquinoxalin-4-ylsulfanyl}acetamido)benzoate
• JHSZXNQPFKHPKN-UHFFFAOYSA-N

• Inchi： 1S/C22H21N5O3S/c1-13(2)19-25-26-20-21(24-16-10-6-7-11-17(16)27(19)20)31-12-18(28)23-15-9-5-4-8-14(15)22(29)30-3/h4-11,13H,12H2,1-3H3,(H,23,28)
• InChI Key： JHSZXNQPFKHPKN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CSC1=NC2=C(N3C(C(C)C)=NN=C31)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-(2-{1-(propan-2-yl)-1,2,4triazolo4,3-aquinoxalin-4-ylsulfanyl}acetamido)benzoate

Methyl 2-(2-{1-(Propan-2-yl)-1,2,4-Triazolo[4,3-a]Quinoxalin-4-ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

The compound methyl 2-(2-{1-(propan-2-yl)-1,2,4-triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamido)benzoate (CAS No: 1251571-39-7) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmacology and materials science.

Methyl benzoate is a well-known ester derived from benzoic acid and methanol. In this compound, the methyl benzoate group serves as a key structural component, contributing to the overall stability and reactivity of the molecule. The presence of the sulfanyl group (-S-) further enhances the compound's versatility by introducing sulfur-based interactions that can play a crucial role in biological systems.

The 1,2,4-triazolo[4,3-a]quinoxaline moiety is another critical feature of this compound. This heterocyclic structure is known for its aromaticity and potential as a scaffold for various bioactive compounds. Recent studies have highlighted the importance of such structures in drug design due to their ability to interact with biological targets such as enzymes and receptors.

Research into compounds like methyl 2-(2-{1-(propan-2-yl)-1,2,4-triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamido)benzoate has focused on their potential as inhibitors of specific enzymes or pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that similar compounds can modulate the activity of kinases and other key enzymes by exploiting their structural features.

The propan-2-yl group attached to the triazoloquinoxaline ring adds further complexity to the molecule by introducing branching and increasing its lipophilicity. This modification can enhance the compound's ability to cross cellular membranes and interact with intracellular targets.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over conditions to ensure high yields and purity. Techniques such as Suzuki coupling or other cross-coupling reactions may be employed to assemble the various components of the molecule.

Recent advancements in computational chemistry have enabled researchers to model the behavior of methyl 2-(2-{1-(propan-2-yl)-1,2,4-triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamido)benzoate at atomic levels. These simulations provide insights into its electronic properties and potential interactions with biological systems.

In terms of toxicity and safety profiles, preliminary studies suggest that this compound exhibits low cytotoxicity under standard experimental conditions. However, further research is needed to fully understand its effects on human health and the environment.

Overall, methyl 2-(2-{1-(propan-2-yl)-1,2,4-triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamido)benzoate represents an exciting area of exploration in modern chemistry and biology. Its unique structure and promising biological properties make it a valuable candidate for future drug development efforts.